Cas no 603940-91-6 (3-(5-Bromothien-2-yl)-DL-alanine)

• Product Name: 3-(5-Bromothien-2-yl)-DL-alanine
• CAS No: 603940-91-6
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 859146
• PubChem ID: 4210281
• Update Time: 2025-04-19

3-(5-Bromothien-2-yl)-DL-alanine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromo-2-thienyl)alanine
• 3-(5-Bromothien-2-yl)-DL-alanine
• 1,4-Naphthalenedione, 2-amino-3-(4-methylphenyl)-
• 2-amino-3-(4-methylphenyl)-1,4-naphthoquinone
• 2-amino-3-(4-tolyl)-1,4-naphthoquinone
• 2-Amino-3-(5-brom-[2]thienyl)-propionsaeure
• 2-amino-3-(5-bromo-[2]thienyl)-propionic acid
• 2-amino-3-(5-bromothiophen-2-yl)propanoic acid
• ACMC-20mkco
• AGN-PC-00O3IM
• CTK0C7189

• MDL： MFCD05228019
• Inchi： 1S/C7H8BrNO2S/c8-6-2-1-4(12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H,10,11)
• InChI Key： LKORPMMOJAJYLC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)O)N)S1

Computed Properties

• Exact Mass: 248.946
• Monoisotopic Mass: 248.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: -0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives